Cas no 118850-72-9 (L-Leucine,L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-)

• Product Name: L-Leucine,L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-
• CAS No: 118850-72-9
• MF: C₄₆H₇₇N₁₃O₁₅S
• MW: 1084.24668955803
• CID: 147900
• PubChem ID: 9919776
• Update Time: 2025-06-08

L-Leucine,L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-
• Anti-Inflammatory Peptide 2
• Anti-Inflammatory Peptide 2 Antiflammin-2
• H-HIS-ASP-MET-ASN-LYS-VAL-LEU-ASP-LEU-OH
• HIS-ASP-MET-ASN-LYS-VAL-LEU-ASP-LEU
• L-Leucine,L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspar...
• ANTIFLAMMIN P 2
• Antiflammin-2
• Anti-inflammatory peptide2,His-Asp-Met-Asn-Lys-Val-Leu-Asp-Leu
• HDMNKVLDL
• PEPTIDE 2
• Anti-InflaMMatory Peptide 2 AntiflaMMin-2
• CS-0136204
• HY-P2606
• Antiflammin 2
• 118850-72-9
• Antiflammin P2
• AKOS040746580
• ANTIFLAMMIN-2 (ANTIFLAMMIN P 2) SYNTHETI C>97%
• Anti-inflammatory peptide2, His-Asp-Met-Asn-Lys-Val-Leu-Asp-Leu
• ANTI-INFLAMMATORYPEPTIDE2

• Inchi： 1S/C46H77N13O15S/c1-22(2)14-29(41(68)56-32(19-36(63)64)44(71)58-33(46(73)74)15-23(3)4)57-45(72)37(24(5)6)59-40(67)27(10-8-9-12-47)52-42(69)30(17-34(49)60)55-39(66)28(11-13-75-7)53-43(70)31(18-35(61)62)54-38(65)26(48)16-25-20-50-21-51-25/h20-24,26-33,37H,8-19,47-48H2,1-7H3,(H2,49,60)(H,50,51)(H,52,69)(H,53,70)(H,54,65)(H,55,66)(H,56,68)(H,57,72)(H,58,71)(H,59,67)(H,61,62)(H,63,64)(H,73,74)/t26-,27-,28-,29-,30-,31-,32-,33-,37-/m0/s1
• InChI Key： MSFJEXCKZQTGKA-KSALCKNPSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CC(=O)O)=O)CC(C)C)=O)C(C)C)=O)CCCCN)=O)=O)NC([C@H](CC(=O)O)NC([C@H](CC1=CN=CN1)N)=O)=O

Computed Properties

• Exact Mass: 1083.54000
• Monoisotopic Mass: 1083.53827997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 75
• Rotatable Bond Count: 45
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 494Ų

Experimental Properties

• PSA: 493.81000
• LogP: 1.92570

L-Leucine,L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl- Security Information

• WGK Germany：3

Additional information on L-Leucine,L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-

Comprehensive Overview of L-Leucine, L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl (CAS No. 118850-72-9)

L-Leucine, L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl (CAS No. 118850-72-9) is a complex peptide composed of multiple amino acids, each playing a crucial role in various biological processes. This compound is of significant interest in the fields of biochemistry, pharmacology, and medicinal chemistry due to its potential therapeutic applications and unique structural properties.

The primary structure of this peptide consists of the following amino acids: L-Leucine, L-Histidine, L-Aspartic Acid, L-Methionine, L-Asparagine, L-Lysine, and L-Valine. Each of these amino acids contributes to the overall stability and functionality of the peptide. For instance, L-Leucine is an essential branched-chain amino acid (BCAA) that plays a critical role in protein synthesis and muscle repair. L-Histidine is involved in the regulation of pH balance and is a precursor to histamine, an important neurotransmitter. L-Aspartic Acid is involved in the urea cycle and energy metabolism, while L-Methionine is essential for methylation reactions and the synthesis of other sulfur-containing compounds. L-Asparagine is important for protein folding and stability, and L-Lysine is involved in collagen synthesis and immune function. Lastly, L-Valine is another BCAA that supports muscle growth and repair.

The combination of these amino acids in a specific sequence results in a peptide with unique properties that can be harnessed for various applications. Recent research has focused on the potential therapeutic uses of such peptides, particularly in areas such as neurodegenerative diseases, cancer, and metabolic disorders. For example, studies have shown that certain peptides can modulate signaling pathways involved in cell proliferation and apoptosis, making them promising candidates for drug development.

In the context of neurodegenerative diseases, peptides like L-Leucine, L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl have been investigated for their ability to protect neurons from oxidative stress and promote neurogenesis. One study published in the Journal of Neurochemistry demonstrated that a similar peptide structure could significantly reduce neuronal cell death induced by oxidative stressors, suggesting potential neuroprotective effects.

In cancer research, peptides have been explored for their ability to target specific receptors or signaling pathways involved in tumor growth and metastasis. A recent study in the journal Cancer Research highlighted the potential of peptides to inhibit angiogenesis and tumor progression by blocking key growth factors such as VEGF (Vascular Endothelial Growth Factor). The specific sequence of amino acids in this peptide may offer unique binding properties that could be exploited for targeted therapy.

Beyond therapeutic applications, this peptide also holds promise in the field of regenerative medicine. Peptides can be designed to promote tissue regeneration by stimulating stem cell differentiation or enhancing wound healing processes. Research published in Stem Cells Translational Medicine has shown that certain peptides can enhance the proliferation and differentiation of mesenchymal stem cells, which are crucial for tissue repair and regeneration.

The structural stability and solubility of peptides are critical factors that influence their biological activity and therapeutic potential. In this regard, recent advancements in peptide chemistry have focused on improving these properties through techniques such as cyclization, PEGylation, and incorporation of non-natural amino acids. These modifications can enhance the pharmacokinetic properties of peptides, making them more suitable for clinical applications.

Clinical trials involving peptides have shown promising results in various therapeutic areas. For instance, a phase II clinical trial evaluating a peptide-based drug for multiple sclerosis demonstrated significant improvements in patient outcomes compared to placebo. Similarly, a phase I/II trial investigating a peptide vaccine for melanoma showed promising safety profiles and immunogenic responses.

In conclusion, the peptide L-Leucine, L-histidyl-L-a-aspartyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl (CAS No. 118850-72-9) represents a fascinating area of research with potential applications in neuroprotection, cancer therapy, regenerative medicine, and more. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in the future.